Cas no 74713-67-0 ( )

• Product Name: &nbsp
• CAS No: 74713-67-0
• MF: C₂₈H₂₈O₄P₂
• MW: 490.467049598694
• CID: 980002
• PubChem ID: 335508
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-2-[2-[(2-methoxyphenyl)-phenylphosphoryl]ethyl-phenylphosphoryl]benzene
• SCHEMBL3807805
• DTXSID70319439
• VQWBGASXMXZTEZ-UHFFFAOYSA-N
• 1,2-bis[P-(2-methoxyphenyl)-P-phenylphosphinyl]ethane
• NSC-345317
• NSC345317
• 74713-67-0
•  

• Inchi： 1S/C28H28O4P2/c1-31-25-17-9-11-19-27(25)33(29,23-13-5-3-6-14-23)21-22-34(30,24-15-7-4-8-16-24)28-20-12-10-18-26(28)32-2/h3-20H,21-22H2,1-2H3
• InChI Key： VQWBGASXMXZTEZ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1OC)(CCP(C1C=CC=CC=1)(C1C=CC=CC=1OC)=O)=O

Computed Properties

• Exact Mass: 490.14628337g/mol
• Monoisotopic Mass: 490.14628337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 52.6Ų